[(1S,2R,4R,7Z,10S,11R)-4,8-Dimethyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-10-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate

• CAS RN: 30994-28-6
• Molecular Formula: C20H26O7
• Molecular Weight: 378.4 g/mol
• IUPAC Name: [(1S,2R,4R,7Z,10S,11R)-4,8-dimethyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-10-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate
• InChI: InChI=1S/C20H26O7/c1-11-5-4-7-20(3)17(27-20)16-15(12(2)18(23)26-16)14(9-11)25-19(24)13(10-22)6-8-21/h5-6,14-17,21-22H,2,4,7-10H2,1,3H3/b11-5-,13-6+/t14-,15+,16-,17+,20+/m0/s1
• InChI Key: SUXRDYUTTDFKDJ-ULWOQNSBSA-N
• Isomeric SMILES: C/C/1=C/CC[C@@]2([C@H](O2)[C@@H]3[C@@H]([C@H](C1)OC(=O)/C(=C/CO)/CO)C(=C)C(=O)O3)C
• SMILES: CC1=CCCC2(C(O2)C3C(C(C1)OC(=O)C(=CCO)CO)C(=C)C(=O)O3)C
• synonyms: stizolicin

Description

CID 6441532 is a natural product found in Stizolophus balsamita and Stizolophus coronopifolius with data available.

Scientific Research Applications

Structural Analyses and Synthesis

• Structural studies of compounds related to [(1S,2R,4R,7Z,10S,11R)-4,8-Dimethyl-12-methylidene-13-oxo-3,14-dioxatricyclo[9.3.0.0^2,4]tetradec-7-en-10-yl] (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoate have been conducted, focusing on their crystal structures and molecular conformations. These studies involve synthesizing derivatives from 9α-hydroxyparthenolide, a compound isolated from Anvillea radiata, and examining their structural characteristics, such as ring conformations and hydrogen-bonding interactions (Benharref et al., 2015), (Moumou et al., 2011).

• Research on similar compounds includes the synthesis of tricyclic products from reactions between penicillin-derived thiazoloazetidinones and ethyl diazoacetate, demonstrating the potential for creating novel cyclic structures with therapeutic relevance (Mara et al., 1982).

Medicinal Chemistry Research 3. Investigations into structurally similar compounds have focused on exploring their potential in medicinal chemistry. These studies involve modifying the core structure of 9α-hydroxyparthenolide and assessing the resulting molecular properties, which could have implications in drug discovery (Nasim et al., 2008).